Cas no 2228243-95-4 (3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol
• CAS No: 2228243-95-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6060970
• PubChem ID: 165668185
• Update Time: 2025-07-02

3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol
• 2228243-95-4
• EN300-1748660

• Inchi： 1S/C13H19NO/c1-13(8-14,9-15)12-7-3-5-10-4-2-6-11(10)12/h3,5,7,15H,2,4,6,8-9,14H2,1H3
• InChI Key： VZGAPUNFBPXPKE-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol

Research Brief on 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol (CAS: 2228243-95-4): Recent Advances and Applications

The compound 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol (CAS: 2228243-95-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-derived structure and amino alcohol functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol exhibits affinity for specific G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders such as depression and anxiety. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions, providing insights into its potential as a lead compound for CNS-targeted therapies.

In addition to its neurological applications, recent work has explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase pathways. The study highlighted the compound's ability to induce apoptosis through modulation of intracellular signaling cascades, suggesting its potential as a scaffold for novel anticancer agents.

The synthetic accessibility of 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol has also been a focus of recent research. Several groups have reported optimized synthetic routes that improve yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies. Notably, a green chemistry approach published in ACS Sustainable Chemistry & Engineering described a catalytic asymmetric synthesis method that achieves high enantiomeric purity, addressing one of the key challenges in the compound's pharmaceutical development.

Pharmacokinetic studies have provided valuable data on the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Recent findings indicate favorable oral bioavailability and blood-brain barrier penetration, supporting its potential as a CNS drug candidate. However, researchers have noted the need for further optimization to address metabolic stability issues observed in certain in vivo models.

Looking forward, the compound's versatility as a chemical building block is being explored in drug discovery programs. Its structural features make it amenable to various chemical modifications, allowing for the generation of diverse libraries of analogs. Several pharmaceutical companies have included 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol in their screening collections, recognizing its potential to yield novel bioactive molecules across multiple therapeutic areas.

In conclusion, the growing body of research on 3-amino-2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-ol (CAS: 2228243-95-4) underscores its significance in contemporary medicinal chemistry. While challenges remain in its development path, the compound's unique pharmacological profile and synthetic tractability position it as an important subject for ongoing investigation. Future studies will likely focus on structure-activity relationship optimization and translational research to advance promising derivatives toward clinical evaluation.